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Compound of Interest

Compound Name:
N-cyclopentyl-N-ethylamine

hydrochloride

CAS No.: 1177860-04-6

Cat. No.: B1357493

Get Quote

Executive Summary
N-Cyclopentyl-N-ethylamine hydrochloride (CAS: 1177860-04-6) is a secondary amine salt

serving as a critical aliphatic building block in medicinal chemistry.[1] Structurally characterized

by a cyclopentyl ring fused to an ethylamino moiety, this compound exhibits the steric bulk and

lipophilicity characteristic of cycloalkylamines, balanced by the polarity of the hydrochloride salt

form.

Its primary utility lies in drug discovery as a pharmacophore modulator, particularly in the

synthesis of antimalarials (4-aminoquinoline derivatives) and potential psychoactive ligands

where

-alkylation patterns dictate receptor affinity. This guide provides a rigorous technical breakdown
of its structural properties, synthetic pathways, and handling protocols.
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The compound consists of a cyclopentane ring attached to a nitrogen atom, which is further

substituted with an ethyl group. In its hydrochloride form, the nitrogen is protonated, rendering

the molecule a cation (

) paired with a chloride anion (

).

Nomenclature & Identifiers
Property Detail

IUPAC Name N-Ethylcyclopentanamine hydrochloride

Common Synonyms
N-Ethyl-N-cyclopentylamine HCl;

Cyclopentanamine, N-ethyl-, hydrochloride

CAS Number (Salt) 1177860-04-6

CAS Number (Free Base) 45592-46-9

Molecular Formula

Molecular Weight 149.66 g/mol (Salt); 113.20 g/mol (Free Base)

SMILES CCNC1CCCC1.Cl

InChI Key ZVPOLHUNQBAUME-UHFFFAOYSA-N

Structural Connectivity Diagram
The following diagram illustrates the logical connectivity and salt formation of the molecule.

Fig 1. Structural Connectivity of N-Cyclopentyl-N-ethylamine HCl

Cyclopentyl Ring
(C5H9-)

Amine Nitrogen
(Protonated -NH2+-)

 N-C Bond

Ethyl Group
(-CH2CH3) N-C Bond

Chloride Counterion
(Cl-)

 Ionic Interaction

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1357493/docs?utm_src=pdf-body-img#comprehensive-technical-analysis-n-cyclopentyl-n-ethylamine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Logical connectivity showing the secondary amine core stabilized by the chloride

counterion.

Physicochemical Profile
Understanding the physical state is crucial for formulation and synthesis. The hydrochloride salt

is generally a white to off-white crystalline solid, contrasting with the free base which is a

volatile, flammable liquid.

Property Value / Characteristic Note

Physical State Crystalline Solid (Salt)
Free base is a liquid (BP

~119°C)

Solubility
High in

, MeOH, EtOH
Lipophilic cation behavior

pKa (Conjugate Acid) ~10.8 - 11.1
Typical for secondary

dialkylamines

Hygroscopicity Moderate Store in desiccator

LogP (Free Base) ~1.4

Moderate lipophilicity

facilitating membrane

permeability

Synthetic Methodologies
The most robust route for synthesizing high-purity N-cyclopentyl-N-ethylamine is Reductive

Amination. This method avoids the poly-alkylation byproducts common in direct alkylation (e.g.,

reacting cyclopentylamine with ethyl bromide).

Reaction Scheme
The synthesis involves the condensation of cyclopentanone with ethylamine to form an imine

intermediate, which is subsequently reduced in situ.
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Fig 2. Reductive Amination Pathway for N-Cyclopentyl-N-ethylamine HCl
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Figure 2: Stepwise synthesis via reductive amination prevents over-alkylation.

Detailed Experimental Protocol
Objective: Synthesis of N-cyclopentyl-N-ethylamine HCl via Sodium Triacetoxyborohydride (

) reduction.

Reagents:

Cyclopentanone (1.0 eq)

Ethylamine (2.0 M in THF or aqueous, 1.2 eq)

Sodium Triacetoxyborohydride (
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) (1.5 eq)

Dichloromethane (DCM) (Solvent)[2]

Acetic Acid (Catalytic, if using anhydrous amine)

Procedure:

Imine Formation: In a round-bottom flask under

atmosphere, dissolve Cyclopentanone in dry DCM. Add Ethylamine solution.[1] If using
anhydrous amine, add 1-2 drops of acetic acid to catalyze imine formation. Stir at room
temperature for 30–60 minutes.

Reduction: Cool the mixture to 0°C. Add

portion-wise over 15 minutes. The mild nature of

prevents the reduction of the ketone before imine formation.

Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor

via TLC or GC-MS.

Quench & Workup: Quench with saturated

solution. Extract the aqueous layer with DCM (3x). Combine organic layers, wash with brine,
and dry over

.

Salt Formation: Concentrate the organic layer to obtain the crude free base oil. Redissolve in

minimal diethyl ether. Add 4M HCl in dioxane dropwise at 0°C. A white precipitate (the

hydrochloride salt) will form immediately.

Purification: Filter the solid, wash with cold ether, and dry under vacuum. Recrystallize from

Ethanol/Ether if necessary.

Spectroscopic Characterization
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Verification of the structure requires analysis of the unique environment of the cyclopentyl

methine proton and the ethyl group.

Predicted NMR Data ( or )
1H NMR:

~3.3–3.5 ppm (Multiplet, 1H): Methine proton (

) on the cyclopentyl ring attached to Nitrogen.

~2.9–3.1 ppm (Quartet, 2H): Methylene (

) of the ethyl group.

~1.8–2.1 ppm (Multiplet, 2H): Cyclopentyl ring protons adjacent to the amine.

~1.5–1.8 ppm (Multiplet, 6H): Remaining cyclopentyl protons.

~1.2–1.4 ppm (Triplet, 3H): Methyl (

) of the ethyl group.

Note: In the HCl salt, the ammonium protons (

) typically appear as a broad singlet around 9.0–10.0 ppm in DMSO-d6.

Mass Spectrometry (ESI+):

[M+H]+: m/z ~114.13 (Corresponding to the protonated free base).

Applications in Medicinal Chemistry
The N-ethylcyclopentyl moiety is a "privileged structure" for modulating lipophilicity without

introducing excessive molecular weight.

Antimalarial Research: Used as a side-chain precursor for 4-aminoquinoline derivatives

(chloroquine analogs).[3] The secondary amine allows attachment to the quinoline core,

while the cyclopentyl group enhances vacuolar accumulation in the parasite via lipophilic

trapping.
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GPCR Ligands: The cyclopentyl group provides a rigid hydrophobic bulk often required for

fitting into orthosteric binding pockets of G-protein coupled receptors (e.g., chemokine

receptors).

Building Block Utility: It serves as a stable secondary amine for

reactions or amide couplings in fragment-based drug design.

Handling & Safety (E-E-A-T)
While the hydrochloride salt is safer than the free base, strict safety protocols are mandatory.

Hazards (GHS):

H302: Harmful if swallowed.[1][4][5][6]

H315/H319: Causes skin and serious eye irritation.[1][5][6]

H335: May cause respiratory irritation.[1][5][6]

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). The salt is

hygroscopic; exposure to moisture will lead to clumping and potential hydrolysis over

extended periods.

Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 19608610, N-ethylcyclopentanamine hydrochloride. Retrieved from [Link][1]

Master Organic Chemistry (2017).Reductive Amination: Mechanism and Protocols. Retrieved

from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

